Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate

• Molecular Formula: C16H14Cl2N2O3
• Molecular Weight: 353.2 g/mol
• IUPAC Name: ethyl N-[3-[(3,4-dichlorobenzoyl)amino]phenyl]carbamate
• InChI: InChI=1S/C16H14Cl2N2O3/c1-2-23-16(22)20-12-5-3-4-11(9-12)19-15(21)10-6-7-13(17)14(18)8-10/h3-9H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key: UJJFLJJSNNOQHN-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate, also known as DCB-Ethyl, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme cyclic GMP-AMP synthase (cGAS), which plays a crucial role in the innate immune system.

Mechanism of Action

Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate inhibits the activity of cGAS by binding to its active site and preventing the formation of cGAMP. This leads to a decrease in the activation of the STING pathway and the downstream immune response. Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate has been shown to be highly selective for cGAS and does not affect other nucleotide-sensing proteins.
Biochemical and Physiological Effects:
Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate has been shown to have several biochemical and physiological effects. It inhibits the production of interferon-beta (IFN-β), which is a cytokine that plays a crucial role in the immune response to viral infections. It also inhibits the activation of the inflammasome, which is a complex of proteins that plays a role in the immune response to bacterial infections. Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate has been shown to be well-tolerated in animal studies and does not have any significant toxicity.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate has several advantages for lab experiments. It is a potent and selective inhibitor of cGAS, which makes it a valuable tool for studying the role of cGAS in the immune system. It has also been shown to be well-tolerated in animal studies, which makes it a promising candidate for further development as a therapeutic agent.
One limitation of Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate is that it is not water-soluble, which makes it difficult to use in aqueous solutions. It also has a relatively short half-life in vivo, which limits its usefulness as a therapeutic agent.

Future Directions

There are several future directions for the use of Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate in scientific research. One direction is to investigate its potential as a therapeutic agent for autoimmune diseases and cancer. Another direction is to develop more water-soluble analogs of Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate that can be used in aqueous solutions. Additionally, further studies are needed to fully understand the role of cGAS in the immune system and the potential implications for the development of new therapies.

Synthesis Methods

Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate can be synthesized by the reaction of 3,4-dichlorobenzoyl chloride with 3-aminophenyl-N-ethylcarbamate in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography using a suitable solvent system.

Scientific Research Applications

Ethyl 3-[(3,4-dichlorobenzoyl)amino]phenylcarbamate has been used in several scientific research studies to investigate the role of cGAS in the innate immune system. It has been shown to inhibit the production of cyclic GMP-AMP (cGAMP), which is a second messenger molecule that activates the STING pathway. The STING pathway plays a crucial role in the immune response to viral and bacterial infections, as well as in the development of autoimmune diseases and cancer.